Cas no 77228-71-8 (Carboxyatractyloside tripotassium)

• Product Name: Carboxyatractyloside tripotassium
• CAS No: 77228-71-8
• MF: C₃₁H₄₆O₁₈S₂
• MW: 770.816149234772
• CID: 1065753
• Update Time: 2025-04-20

Carboxyatractyloside tripotassium Chemical and Physical Properties

Names and Identifiers

• carboxyatractyloside tripotassium salt
• Carboxyatractyloside potassium salt
• CARBOXYATRACTYLOSIDE
• (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid tripotassium salt
• (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid
• (1R,7S,9R,10S,13S,15S)-15-Hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-
• Carboxyatractyloside tripotassium

• Inchi： 1S/C31H46O18S2/c1-14(2)9-21(33)47-24-23(49-51(42,43)44)22(48-50(39,40)41)18(13-32)46-26(24)45-17-11-29(4)19-6-5-16-10-30(19,25(34)15(16)3)8-7-20(29)31(12-17,27(35)36)28(37)38/h14,16-20,22-26,32,34H,3,5-13H2,1-2,4H3,(H,35,36)(H,37,38)(H,39,40,41)(H,42,43,44)
• InChI Key： AQFATIOBERWBDY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(C(CO)OC(C1OC(CC(C)C)=O)OC1CC(C(=O)O)(C(=O)O)C2CCC34C(C(=C)C(CCC3C2(C)C1)C4)O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 884.08000
• Monoisotopic Mass: 770.21255696 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 304
• Molecular Weight: 770.8
• XLogP3: 0.8

Experimental Properties

• Color/Form: Powder
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-3 g/L) (25 ºC),
• PSA: 312.27000
• LogP: 0.27140

Carboxyatractyloside tripotassium Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGI
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Triterpenoids
• Diterpenoids